1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-(2-chlorobenzoyl)-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H24ClN3O2/c19-15-7-3-2-6-14(15)16(23)21-12-8-18(9-13-21,17(20)24)22-10-4-1-5-11-22/h2-3,6-7H,1,4-5,8-13H2,(H2,20,24)
• InChI Key: MSDQNMHXOZYAPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C(=O)C3=CC=CC=C3Cl)C(=O)N
• Molecular Formula: C18H24ClN3O2
• Molecular Weight: 349.9 g/mol

Description

1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide, also known as CCBC, is a chemical compound that has been studied for its potential use in scientific research. CCBC is a piperidine derivative that has shown promise in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide is not fully understood, but it is believed to act as a kappa-opioid receptor agonist. This means that it binds to and activates the kappa-opioid receptors in the brain, which are involved in the regulation of pain, mood, and addiction.
Biochemical and Physiological Effects:
Studies have shown that 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide has a number of biochemical and physiological effects. It has been shown to reduce pain in animal models of acute and chronic pain, without producing the side effects associated with traditional pain medications. 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide in scientific research is its unique properties, which make it a promising candidate for the development of new drugs. However, there are also limitations to its use, including the fact that its mechanism of action is not fully understood and that more research is needed to fully explore its potential.

Future Directions

There are a number of future directions for research on 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide. One area of research is in the development of new drugs for the treatment of pain and other diseases. Another area of research is in the study of the mechanism of action of 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide, which may lead to a better understanding of how it works and how it can be used to develop new treatments. Finally, future research may focus on exploring the limitations of 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide and identifying ways to overcome them in order to fully realize its potential.

Synthesis Methods

1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide can be synthesized using a variety of methods, including the reaction of 1,4-bis(4-piperidyl)butane with 2-chlorobenzoyl chloride in the presence of a base. Other methods include the reaction of 1,4-dibromobutane with piperidine followed by reaction with 2-chlorobenzoyl chloride.

Scientific Research Applications

1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide has been studied for its potential use in various scientific research applications. One area of research is in the development of new drugs for the treatment of various diseases. 1'-[(2-Chlorophenyl)carbonyl]-1,4'-bipiperidine-4'-carboxamide has been shown to have potential as a novel analgesic agent, with studies suggesting that it may be effective in reducing pain without the side effects associated with traditional pain medications.